Cas no 1190316-39-2 (4-Chloro-1H-pyrrolo[3,2-c]pyridine-3-carboxylic acid)

• Product Name: 4-Chloro-1H-pyrrolo[3,2-c]pyridine-3-carboxylic acid
• CAS No: 1190316-39-2
• MF: C₈H₅ClN₂O₂
• MW: 196.590500593185
• MDL: MFCD12963264
• CID: 1088812
• PubChem ID: 53412841
• Update Time: 2025-06-26

4-Chloro-1H-pyrrolo[3,2-c]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1H-pyrrolo[3,2-c]pyridine-3-carboxylic acid
• 4-CHLORO-5-AZAINDOLE-3-CARBOXYLIC ACID
• 1H-Pyrrolo[3,2-c]pyridine-3-carboxylic acid, 4-chloro-
• 4-Chloro-1H-pyrrolo[3,2-c]pyridine-3-carboxylicacid
• 1190316-39-2
• DTXSID60696625
• A892726

• MDL： MFCD12963264
• Inchi： 1S/C8H5ClN2O2/c9-7-6-4(8(12)13)3-11-5(6)1-2-10-7/h1-3,11H,(H,12,13)
• InChI Key： XWYIXCSBGZIAFI-UHFFFAOYSA-N
• SMILES： ClC1C2C(C(=O)O)=CNC=2C=CN=1

Computed Properties

• Exact Mass: 196.0039551g/mol
• Monoisotopic Mass: 196.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66Ų

Additional information on 4-Chloro-1H-pyrrolo[3,2-c]pyridine-3-carboxylic acid

4-Chloro-1H-pyrrolo[3,2-c]pyridine-3-carboxylic Acid: A Comprehensive Overview

4-Chloro-1H-pyrrolo[3,2-c]pyridine-3-carboxylic acid, also known by its CAS number 1190316-39-2, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyridines, which are heterocyclic aromatic compounds with a pyrrole ring fused to a pyridine ring. The presence of the chloro group at the 4-position and the carboxylic acid group at the 3-position introduces unique electronic and structural properties that make this compound a valuable subject for research and development.

The synthesis of 4-Chloro-1H-pyrrolo[3,2-c]pyridine-3-carboxylic acid typically involves multi-step organic reactions. One common approach is the cyclization of appropriately substituted precursors under specific conditions to form the pyrrolopyridine core. The introduction of the chloro group and the carboxylic acid group can be achieved through various functional group transformations, such as nucleophilic substitution or oxidation reactions. Researchers have explored different synthetic pathways to optimize yield and purity, ensuring that the compound meets the high standards required for its intended applications.

Recent studies have highlighted the potential of 4-Chloro-1H-pyrrolo[3,2-c]pyridine-3-carboxylic acid in drug discovery. Its unique structure allows for interactions with various biological targets, making it a promising candidate for developing new therapeutic agents. For instance, this compound has shown potential in modulating enzyme activity and receptor binding, which are critical for treating diseases such as cancer and neurodegenerative disorders. The carboxylic acid group provides an additional site for functionalization, enabling researchers to explore diverse chemical modifications that could enhance bioavailability and efficacy.

In addition to its pharmacological applications, 4-Chloro-1H-pyrrolo[3,2-c]pyridine-3-carboxylic acid has also been investigated for its electronic properties. The conjugated system within the pyrrolopyridine framework contributes to its ability to absorb light in specific wavelengths, making it a candidate for applications in optoelectronics and materials science. Researchers have explored its use in organic light-emitting diodes (OLEDs) and photovoltaic devices, where its electronic characteristics could play a crucial role in device performance.

The structural versatility of 4-Chloro-1H-pyrrolo[3,2-c]pyridine-3-carboxylic acid has also made it a valuable building block in organic synthesis. Its ability to undergo various coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, allows chemists to construct complex molecules with precision. This has led to its use in constructing larger heterocyclic systems and natural product analogs, further expanding its utility in chemical research.

From a sustainability perspective, recent advancements in green chemistry have influenced the synthesis and application of 4-Chloro-1H-pyrrolo[3,2-c]pyridine-3-carboxylic acid. Researchers are increasingly adopting eco-friendly reaction conditions and catalysts to minimize environmental impact while maintaining high yields. This shift towards sustainable practices aligns with global efforts to promote environmentally responsible chemistry.

In conclusion, 4-Chloro-1H-pyrrolo[3,2-c]pyridine-3-carboxylic acid, with its unique structure and versatile properties, continues to be a subject of intense research across multiple disciplines. Its potential applications span drug discovery, materials science, and organic synthesis, making it a compound of significant interest in both academic and industrial settings. As research progresses, new insights into its properties and applications are expected to emerge, further solidifying its importance in modern chemistry.